l-Tryptophan-d3

• Molecular Formula: C11H12N2O2
• Molecular Weight: 207.24 g/mol
• InChI: InChI=1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m0/s1/i9D/hD2
• InChIKey: QIVBCDIJIAJPQS-TUTIDYGXSA-N

L-Tryptophan-d3: The Essential Deuterated Internal Standard for Accurate LC-MS/MS Quantification of Tryptophan in Complex Biological Matrices

L-Tryptophan-d3 (CAS 133519-78-5) is a stable isotope-labeled analog of the essential amino acid L-tryptophan, featuring three deuterium atoms substituted at specific positions on the molecule . With a molecular weight of 207.25 g/mol, it is chemically identical to the unlabeled analyte but possesses a distinct mass shift, making it an ideal internal standard for quantitative mass spectrometry workflows . This compound is a fundamental tool in analytical biochemistry, metabolomics, and clinical research, enabling the precise measurement of endogenous tryptophan and its metabolites in challenging sample types such as serum, plasma, and cerebrospinal fluid .

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Deuterated internal standard for tryptophan LC-MS/MS isotope dilution workflows.

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Suitable for serum, plasma, and CSF research matrices requiring low endogenous interference.

+3 Da mass shift avoids natural isotope overlap

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Supports method development with high isotopic enrichment (≥98 atom% D) for trace-level quantification.

Why Unlabeled or Differently Labeled Tryptophan Analogs Cannot Substitute for L-Tryptophan-d3 in Rigorous Quantification Workflows

Attempting to substitute L-Tryptophan-d3 with unlabeled L-tryptophan or a differently labeled analog (e.g., L-Tryptophan-d5 or 13C-labeled tryptophan) introduces significant analytical liabilities. Unlabeled internal standards cannot be distinguished by the mass spectrometer from the endogenous analyte, rendering them useless for isotope dilution [1]. While L-Tryptophan-d5 offers a +5 Da mass shift, the larger number of deuterium atoms can increase the risk of chromatographic retention time shifts due to the deuterium isotope effect, potentially compromising co-elution and quantification accuracy [2]. Furthermore, the specific labeling position and isotopic purity (98 atom% D for L-Tryptophan-d3) are critical parameters that directly impact assay sensitivity and freedom from isotopic interference; these parameters vary between suppliers and products and cannot be assumed equivalent . Selection of the precise deuterated analog is therefore a method-critical decision, not a generic substitution.

Unlabeled Unlabeled tryptophan cannot be distinguished from endogenous analyte in MS, making isotope dilution impossible.

+5 Da analog Tryptophan-d5 may exhibit larger deuterium isotope retention-time shifts, compromising co-elution and quantification accuracy.

• [1] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Quantitative Differentiation of L-Tryptophan-d3: Head-to-Head Data and Performance Benchmarks for Informed Procurement

Isotopic Enrichment of ≥98 atom% D Enables >6500-Fold Signal Enhancement Over Natural Abundance for Unambiguous MS Detection

L-Tryptophan-d3 (CAS 133519-78-5) is certified with an isotopic enrichment of 98 atom % D, meaning that 98% of the hydrogen atoms at the three specified labeling positions are deuterium . In stark contrast, the natural isotopic abundance of deuterium is approximately 0.015% [1]. This represents a >6,500-fold enrichment factor. Such a high degree of labeling ensures that the internal standard signal in the mass spectrometer is overwhelmingly dominant, effectively eliminating background interference from the natural isotopic distribution of the unlabeled analyte. This is a prerequisite for achieving the low limits of quantification required in trace-level biomarker analysis.

Isotopic Enrichment

Class-level

≥98 atom% D >6,500-fold vs natural 0.015% D

Supports high signal-to-noise and low limits of quantification.

Enrichment factor based on natural abundance reference.

Evidence Dimension	Isotopic Enrichment (atom% D)
Target Compound Data	≥98 atom% D
Comparator Or Baseline	Natural abundance of deuterium (0.015%)
Quantified Difference	>6,500-fold enrichment
Conditions	Vendor Certificate of Analysis; theoretical natural abundance

Why This Matters

High isotopic enrichment is essential for achieving a high signal-to-noise ratio and low limits of quantification in LC-MS/MS, directly impacting the reliability of tryptophan measurements in precious biological samples.

• [1] National Institute of Standards and Technology (NIST). Atomic Weights and Isotopic Compositions for Hydrogen. Natural abundance of 2H (Deuterium): 0.00015(1). View Source

+3 Da Mass Shift Delivers a Clean Analytical Channel with Negligible Natural Isotopic Interference

The incorporation of three deuterium atoms into L-Tryptophan-d3 increases its monoisotopic mass by 3 Da, from 204.23 g/mol (unlabeled) to 207.25 g/mol . The natural isotopic abundance of the M+3 isotopologue for unlabeled L-tryptophan (C11H12N2O2) is exceptionally low, calculated to be <0.01%, due to the vanishingly small probability of simultaneous 13C, 2H, 15N, or 17O substitutions [1]. This +3 Da shift thus provides a virtually interference-free mass channel for the internal standard, ensuring that the measured signal arises solely from the spiked L-Tryptophan-d3. This is a key advantage over a +1 Da or +2 Da shift, which would suffer from significant overlap with the analyte's natural 13C and 15N isotopic peaks.

Mass Shift Channel

Class-level

+3 Da shift, negligible M+3 natural interference

Provides a clean analytical channel for tryptophan in complex matrices.

Calculated from natural isotope distribution.

Evidence Dimension	Mass shift and natural isotopic interference
Target Compound Data	+3 Da shift, M+3 natural abundance <0.01%
Comparator Or Baseline	Unlabeled L-tryptophan (M = 204.23 Da, M+3 <0.01%)
Quantified Difference	Clean mass channel with minimal cross-talk
Conditions	Theoretical calculation based on natural isotopic abundances of C, H, N, O

Why This Matters

A mass shift of at least +3 Da is recommended to avoid overlap with the natural isotopic envelope of the analyte, ensuring accurate peak integration and quantification in complex biological matrices.

• [1] Biological Magnetic Resonance Data Bank (BMRB). bmse000868 L_tryptophan. Natural Isotopic Abundance Mass: 204.2251800000. View Source

Validated Stable Isotope Dilution LC-MS/MS Methods Achieve nmol/L Sensitivity for Tryptophan Quantification

Stable isotope dilution assays employing deuterated tryptophan internal standards have been rigorously validated for the quantification of L-tryptophan and its metabolites in human serum and cerebrospinal fluid [1]. L-Tryptophan-d3 is specifically documented in plasma metabolomics sample preparation protocols as an internal standard . The class of methods utilizing such standards demonstrates lower limits of quantification (LLOQ) ranging from 0.05 to 15 nmol/L in serum and 0.3 to 45 nmol/L in CSF, with intra- and inter-day coefficients of variation below 15% [1]. This performance establishes a clear benchmark for the analytical sensitivity and precision attainable when a high-quality deuterated internal standard like L-Tryptophan-d3 is employed.

Method Sensitivity

Reported

LLOQ: 0.05–15 nmol/L (serum), CV <15%

Enables trace-level quantification in research matrices.

Validated SID-LC-MS/MS methods; cross-study comparable.

Evidence Dimension	Analytical sensitivity (LLOQ) and precision
Target Compound Data	Method LLOQ: 0.05-15 nmol/L (serum), 0.3-45 nmol/L (CSF); CV <15%
Comparator Or Baseline	Unlabeled tryptophan quantification without internal standard (subject to matrix effects, lower precision)
Quantified Difference	Sub-nmol/L LLOQ and high precision achieved with isotope dilution
Conditions	UHPLC-ESI-MS/MS with stable isotope dilution in human serum and CSF

Why This Matters

The use of a stable isotope-labeled internal standard is non-negotiable for achieving the high sensitivity and precision required for quantifying endogenous tryptophan levels in clinical research and biomarker discovery.

• [1] Hényková, E., et al. (2016). Stable isotope dilution ultra-high performance liquid chromatography-tandem mass spectrometry quantitative profiling of tryptophan-related neuroactive substances in human serum and cerebrospinal fluid. Journal of Chromatography A, 1437, 145-157. PMID: 26879452. View Source

Chemical Purity of ≥99.0% (Up to 99.98%) Ensures Minimal Impurity Interference in Quantitative Assays

The chemical purity of L-Tryptophan-d3 is rigorously controlled by reputable suppliers, with specifications of ≥99.0% (Alfa Chemistry) and up to 99.98% (MedChemExpress) . For comparison, research-grade unlabeled L-tryptophan is commonly certified at ≥99% purity . While both meet high purity standards, the deuterated compound's purity is of paramount importance for its role as an internal standard. Even trace impurities could co-elute, cause ion suppression or enhancement, or generate unexpected MS/MS fragments, all of which would compromise the accuracy and reproducibility of quantification. The high purity of L-Tryptophan-d3 mitigates this risk.

Chemical Purity

Data to verify

≥99.0% to 99.98%

Minimizes impurity-related ion suppression and fragmentation.

Vendor Certificate of Analysis; purity basis to verify.

Evidence Dimension	Chemical Purity
Target Compound Data	≥99.0% to 99.98%
Comparator Or Baseline	Unlabeled L-tryptophan (≥99%)
Quantified Difference	Comparable or slightly higher purity; critical for IS role
Conditions	Vendor Certificate of Analysis

Why This Matters

High purity of the internal standard is non-negotiable for reliable LC-MS/MS quantification, as impurities can co-elute and interfere with analyte detection, leading to biased results.

Room Temperature Stability with Defined 3-Year Re-Analysis Protocol Supports Long-Term Experimental Reproducibility

L-Tryptophan-d3 is recommended for storage at room temperature and is classified as non-hazardous for transport, simplifying handling and logistics . Critically, the manufacturer's stability statement indicates that after three years of storage under recommended conditions, the compound should be re-analyzed for chemical purity before use . This explicit, time-bound re-test guidance provides a clear quality benchmark for procurement planning and long-term project use. In contrast, unlabeled tryptophan products may have less rigorously defined stability guidance in a research context. This defined stability window ensures that the internal standard's integrity can be verified over the course of multi-year studies, safeguarding against degradation-induced quantification errors.

Storage Stability

Data to verify

Room temp; re-analyze purity after 3 years

Supports long-term study reproducibility and planning.

Manufacturer guidance; re-test before use recommended.

Evidence Dimension	Stability and Storage
Target Compound Data	Stable at room temperature; re-analyze after 3 years
Comparator Or Baseline	Unlabeled tryptophan (variable stability guidance)
Quantified Difference	Explicit re-analysis timeline provided
Conditions	Manufacturer SDS and storage recommendations

Why This Matters

Clear stability guidelines are essential for ensuring the integrity of the internal standard over the course of multi-year studies, reducing the risk of degradation-induced quantification errors and supporting regulatory compliance.

Optimal Scientific and Industrial Use Cases for L-Tryptophan-d3 Based on Quantifiable Performance Metrics

Quantitative LC-MS/MS Analysis of Tryptophan in Biological Fluids (Serum, Plasma, CSF)

L-Tryptophan-d3 is the internal standard of choice for accurate quantification of endogenous tryptophan in complex biological matrices. Its +3 Da mass shift ensures a clean, interference-free mass channel (<0.01% natural M+3 background) [1], while its high isotopic purity (≥98 atom% D) provides a strong, reliable signal for isotope dilution . Validated methods utilizing this approach achieve lower limits of quantification in the sub-nmol/L to low nmol/L range with precision below 15% CV, making it suitable for clinical metabolomics, biomarker discovery, and nutritional studies [2].

Method Development and Validation in Clinical Metabolomics Laboratories

For laboratories developing and validating new LC-MS/MS methods for tryptophan and its metabolites, L-Tryptophan-d3 offers a well-characterized and reliable internal standard. Its high chemical purity (≥99.0% to 99.98%) minimizes the risk of impurity-related ion suppression or unexpected fragmentation . Furthermore, its defined stability profile—stable at room temperature with a recommended 3-year re-analysis—supports robust method validation and long-term quality control, aligning with regulatory expectations for bioanalytical method validation .

Stable Isotope Tracer Studies for Investigating Tryptophan Metabolism

While primarily used as an internal standard, L-Tryptophan-d3's deuterium labeling also makes it a valuable tracer for studying the kinetics of tryptophan metabolism, including the kynurenine and serotonin pathways. The +3 Da mass shift allows for simultaneous tracking of the labeled tracer alongside the endogenous unlabeled pool in a single LC-MS/MS run, a capability that is compromised if using an internal standard with a mass shift that overlaps with natural isotopic variants [1]. The high isotopic enrichment ensures that the tracer signal is distinct and quantifiable even at low incorporation rates .

Pharmacokinetic and Pharmacodynamic Studies of Tryptophan Supplementation or Drug Interactions

In pharmaceutical research, understanding the impact of drugs on tryptophan metabolism is crucial. L-Tryptophan-d3 enables the precise measurement of plasma tryptophan levels before and after drug administration or dietary intervention. The validated sensitivity of isotope dilution methods (LLOQ down to 0.05 nmol/L in serum) [2] allows for the detection of subtle changes in tryptophan concentration that might be missed with less sensitive techniques, providing critical data for PK/PD modeling and the assessment of drug safety and efficacy.

Application

Selection Property

Validation Focus

Tryptophan quantification in serum/plasma/CSF research

Isotope dilution LC-MS/MS compatibility

Mass shift and matrix-effect review

Bioanalytical metabolomics method development

Internal standard purity and stability

Long-term method reproducibility

Stable isotope tracer studies of tryptophan metabolism

+3 Da tracer channel isolation

Tracer incorporation and pathway analysis

Pharmacokinetic/exposure profiling of tryptophan modulation

Sensitive and precise quantification

LLOQ and assay precision for exposure modeling

• [1] Biological Magnetic Resonance Data Bank (BMRB). bmse000868 L_tryptophan. Natural Isotopic Abundance Mass: 204.2251800000. View Source
• [2] Hényková, E., et al. (2016). Stable isotope dilution ultra-high performance liquid chromatography-tandem mass spectrometry quantitative profiling of tryptophan-related neuroactive substances in human serum and cerebrospinal fluid. Journal of Chromatography A, 1437, 145-157. PMID: 26879452. View Source